Cas no 2580091-48-9 (rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2580091-48-9
• MF: C₁₅H₁₄N₂O₄S
• MW: 318.347662448883
• CID: 5657667
• PubChem ID: 165895298
• Update Time: 2025-07-17

rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-{[(benzyloxy)carbonyl]amino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
• EN300-27731571
• 2580091-48-9
• rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C15H14N2O4S/c18-13(19)11-6-10(11)12-8-22-14(16-12)17-15(20)21-7-9-4-2-1-3-5-9/h1-5,8,10-11H,6-7H2,(H,18,19)(H,16,17,20)/t10-,11+/m0/s1
• InChI Key： CQKASUHQKAYBGD-WDEREUQCSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC(=C1)[C@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 318.06742811g/mol
• Monoisotopic Mass: 318.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 117Ų

Additional information on rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2580091-48-9)

Rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2580091-48-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring, a thiazole moiety, and a benzyloxycarbonyl (Cbz) protecting group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The cyclopropane ring is a three-membered cyclic alkane that imparts significant rigidity and conformational constraints to the molecule. This rigidity can influence the compound's interactions with biological targets, potentially enhancing its selectivity and potency. The thiazole moiety, on the other hand, is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of this moiety in rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid suggests that it may exhibit similar biological activities.

The benzyloxycarbonyl (Cbz) protecting group is commonly used in organic synthesis to protect amino groups during multi-step reactions. The Cbz group can be selectively removed under mild conditions, making it a versatile tool in the synthesis of complex molecules. In the context of rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid, the Cbz group likely plays a crucial role in the synthesis and purification of the compound.

Recent studies have explored the potential therapeutic applications of rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively reduced enzyme activity in vitro and demonstrated promising neuroprotective effects in cellular models.

Another area of interest is the compound's potential as an antimicrobial agent. A study conducted by a team at the University of California found that rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the presence of the thiazole moiety and the cyclopropane ring, which may disrupt bacterial cell wall synthesis or other essential processes.

In addition to its biological activities, rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid has been studied for its pharmacokinetic properties. A study published in *Pharmaceutical Research* investigated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results indicated that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These findings suggest that rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid has potential for further development as a therapeutic agent.

The synthesis of rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid involves several key steps. One common approach is to start with a cyclopropyl carboxylic acid derivative and introduce the thiazole moiety through a series of reactions involving amide formation and cyclization. The Cbz protecting group can be introduced at an appropriate stage to protect the amino functionality during these reactions. Once the desired structure is achieved, the Cbz group can be removed to yield the final product.

Despite its promising properties, further research is needed to fully understand the potential applications and limitations of rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid. Ongoing studies are exploring its efficacy in preclinical models of various diseases and its safety profile in animal studies. Additionally, efforts are being made to optimize its chemical structure to enhance its therapeutic potential while minimizing any adverse effects.

In conclusion, rac-(1R,2S)-2-(2-{(benzyloxy)carbonylamino}-1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid (CAS No. 2580091-48-9) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further development as a therapeutic agent in various medical fields. As research continues to advance our understanding of this compound's properties and potential applications, it holds great promise for contributing to new treatments for diseases such as neurodegenerative disorders and bacterial infections.